2-Methyl-6-(4-methylphenyl)-3-phenylamino-pyridine

• IUPAC Name: 2-methyl-6-(4-methylphenyl)-N-phenylpyridin-3-amine
• InChI: InChI=1S/C19H18N2/c1-14-8-10-16(11-9-14)19-13-12-18(15(2)20-19)21-17-6-4-3-5-7-17/h3-13,21H,1-2H3
• InChI Key: FYRWUWMJZSGYLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(C=C2)NC3=CC=CC=C3)C
• Molecular Formula: C19H18N2
• Molecular Weight: 274.4 g/mol

Description

2-Methyl-6-(4-methylphenyl)-3-phenylamino-pyridine, commonly referred to as MMPP, is an organic compound with a wide range of applications in scientific research. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms in its five-membered ring structure. MMPP has been studied extensively for its unique biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

MMPP has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of various organic compounds, such as heterocyclic compounds, and in the synthesis of pharmaceuticals, such as non-steroidal anti-inflammatory drugs (NSAIDs). It has also been used in the synthesis of polymers, such as polyamides and polyesters. In addition, MMPP has been used in the synthesis of dyes, pigments, and other organic materials.

Mechanism of Action

MMPP is known to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are hormones that regulate inflammation and pain. By inhibiting the activity of COX-2, MMPP is able to reduce inflammation and pain.
Biochemical and Physiological Effects
MMPP has been studied for its potential biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to reduce the production of prostaglandins, which can lead to a reduction in inflammation and pain. In addition, MMPP has been shown to reduce the production of cytokines, which are proteins that play a role in inflammation.

Advantages and Limitations for Lab Experiments

MMPP has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a relatively safe compound and has few side effects. However, MMPP can be toxic in high doses, and it can produce a number of side effects, such as nausea, vomiting, and diarrhea.

Future Directions

MMPP has a wide range of potential applications in scientific research. It has been used in the synthesis of various organic compounds, and it has been studied for its potential biochemical and physiological effects. In the future, MMPP could be used in the development of new pharmaceuticals, such as NSAIDs, and it could be used in the development of new polymers and dyes. In addition, it could be used in the development of new treatments for inflammation and pain.

Synthesis Methods

MMPP can be synthesized in a number of ways, including the Mannich reaction and the Biginelli reaction. The Mannich reaction involves the condensation of an aldehyde, a primary amine, and a ketone to form a β-amino-ketone. The Biginelli reaction involves the condensation of an aldehyde, an acid, and a urea or thiourea to form a β-diketone. Both of these reactions can be used to synthesize MMPP.